Pharmacopeia & Metrological Institutes Standards
  • (1S,3E)-3-[2-[(1R,3aS,7aR)-1-[(E,2R,5S)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
    (1S,3E)-3-[2-[(1R,3aS,7aR)-1-[(E,2R,5S)-5,6-dimethylhep...
    • Cat. No.:
    • B368823
    • CAS No.:
    • 50-14-6
    • Molecular Formula:
    • C28H44O
    • Molecular Weight:
    • 396.6 g/mol
    Description
    Ergocalciferol appears as odorless white crystals. Used as a dietary supplement and food additive. (EPA, 1998)
    Ergocalciferol is a form of Vitamin D, also called vitamin D2. It is created from viosterol, whic...
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  • Ergosterol
    Ergosterol
    • Cat. No.:
    • B1671047
    • CAS No.:
    • 57-87-4
    • Molecular Formula:
    • C28H44O
    • Molecular Weight:
    • 396.6 g/mol
    Description
    Ergosterol is a phytosterol consisting of ergostane having double bonds at the 5,6-, 7,8- and 22,23-positions as well as a 3beta-hydroxy group. It has a role as a fungal metabolite and a Saccharomyces cerevisiae...
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  • Erythritol
    Erythritol
    • Cat. No.:
    • B1671061
    • CAS No.:
    • 149-32-6
    • Molecular Formula:
    • C4H10O4
    • Molecular Weight:
    • 122.12 g/mol
    Description
    Erythritol is the meso-diastereomer of butane-1,2,3,4-tetrol. It has a role as an antioxidant, a plant metabolite and a human metabolite.
    Erythritol is a four-carbon sugar that is found in algae, fungi, and l...
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  • Escitalopram Oxalate
    Escitalopram Oxalate
    • Cat. No.:
    • B1671246
    • CAS No.:
    • 219861-08-2
    • Molecular Formula:
    • C22H23FN2O5
    • Molecular Weight:
    • 414.4 g/mol
    Description
    Escitalopram Oxalate is the oxalate salt of escitalopram, a pure S-enantiomer of the racemic bicyclic phthalane derivative citalopram, with antidepressant activity. As a selective serotonin reuptake inhibitor (S...
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  • Esculetin
    Esculetin
    • Cat. No.:
    • B1671247
    • CAS No.:
    • 305-01-1
    • Molecular Formula:
    • C9H6O4
    • Molecular Weight:
    • 178.14 g/mol
    Description
    Esculetin is a hydroxycoumarin that is umbelliferone in which the hydrogen at position 6 is substituted by a hydroxy group. It is used in filters for absorption of ultraviolet light. It has a role as an antioxid...
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  • Epigallocatechin Gallate
    Epigallocatechin Gallate
    • Cat. No.:
    • B1671489
    • CAS No.:
    • 989-51-5
    • Molecular Formula:
    • C22H18O11
    • Molecular Weight:
    • 458.4 g/mol
    Description
    (-)-epigallocatechin 3-gallate is a gallate ester obtained by the formal condensation of gallic acid with the (3R)-hydroxy group of (-)-epigallocatechin. It has a role as an antineoplastic agent, an antioxidant,...
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  • Epinastine Hydrochloride
    Epinastine Hydrochloride
    • Cat. No.:
    • B1671496
    • CAS No.:
    • 108929-04-0
    • Molecular Formula:
    • C16H16ClN3
    • Molecular Weight:
    • 285.77 g/mol
    Description
    Epinastine Hydrochloride is an histamine H1 receptor antagonist without sedative activity. Epinastine hydrochloride blocks the histamine H1 receptor and inhibits the release of histamine from mast cells. This pr...
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  • Eplerenone
    Eplerenone
    • Cat. No.:
    • B1671536
    • CAS No.:
    • 107724-20-9
    • Molecular Formula:
    • C24H30O6
    • Molecular Weight:
    • 414.5 g/mol
    Description
    Eplerenone is a steroid acid ester, a methyl ester, an oxaspiro compound, a gamma-lactone, an organic heteropentacyclic compound, a 3-oxo-Delta(4) steroid and an epoxy steroid. It has a role as an aldosterone an...
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  • Avermectin B1, 4''-(acetylamino)-4''-deoxy-, (4''R)-
    Avermectin B1, 4''-(acetylamino)-4''-deoxy-, (4''R)-
    • Cat. No.:
    • B1671550
    • CAS No.:
    • 123997-26-2
    • Molecular Formula:
    • C49H73NO14
    • Molecular Weight:
    • 900.1 g/mol
    Description
    structure in first source;  eprinomectin is the (4''R)-isomer
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  • Eprosartan Mesylate
    Eprosartan Mesylate
    • Cat. No.:
    • B1671556
    • CAS No.:
    • 144143-96-4
    • Molecular Formula:
    • C24H28N2O7S2
    • Molecular Weight:
    • 520.6 g/mol
    Description
    Eprosartan methanesulfonate is a methanesulfonate salt. It has a role as an antihypertensive agent. It contains an eprosartan.
    Eprosartan Mesylate is the mesylate salt form of eprosartan, a non-biphenyl, non-...
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